Cas no 1334377-08-0 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide
• CAS No: 1334377-08-0
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 6506757
• PubChem ID: 56724126
• Update Time: 2025-10-29

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide
• (E)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-(3-(thiophen-2-yl)acryloyl)piperidine-4-carboxamide
• F5882-5484
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]piperidine-4-carboxamide
• 1334377-08-0
• VU0527612-1
• AKOS024526974
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(E)-3-thiophen-2-ylprop-2-enoyl]piperidine-4-carboxamide

• Inchi： 1S/C17H20N4O3S/c1-12-19-15(24-20-12)11-18-17(23)13-6-8-21(9-7-13)16(22)5-4-14-3-2-10-25-14/h2-5,10,13H,6-9,11H2,1H3,(H,18,23)/b5-4+
• InChI Key： FAZNBMCRFWFBBQ-SNAWJCMRSA-N
• SMILES： S1C=CC=C1/C=C/C(N1CCC(C(NCC2=NC(C)=NO2)=O)CC1)=O

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1334377-08-0, known as N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yl)prop-2-enoylpiperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, a thiophene moiety, and a oxadiazole group, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the thiophene ring in the structure is particularly noteworthy, as it is known to enhance the molecule's ability to interact with biological targets due to its aromaticity and electron-withdrawing properties. This feature makes the compound a promising candidate for use in anti-inflammatory and anti-cancer drug research.

The oxadiazole group attached to the molecule further adds to its versatility. Oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and bioavailability. Recent research has also shown that oxadiazole-containing compounds can exhibit potent antioxidant properties, making them valuable in the development of neuroprotective agents.

The piperidine ring in this compound plays a crucial role in stabilizing the molecule's structure and enhancing its pharmacokinetic properties. Piperidine derivatives are widely used in medicinal chemistry due to their ability to form stable amide bonds and their compatibility with various functional groups.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The combination of its structural features allows for precise targeting of specific biological pathways, which could lead to more effective treatments with fewer side effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques such as nucleophilic substitution, condensation reactions, and cyclization processes. The synthesis pathway requires careful optimization to ensure high yields and purity of the final product.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound with various biological targets. Molecular docking studies have revealed that the compound exhibits strong binding affinity towards several key enzymes involved in inflammatory and oncogenic pathways.

Furthermore, preliminary toxicity studies indicate that this compound has a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations. These findings suggest that it could be a safe and effective option for use in clinical applications.

In conclusion, N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1-(2E)-3-(thiophen-2-yli propenoylpiperidine-carboxamide (CAS No. 1334377